Cas no 799795-30-5 (1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo4,5-bquinoxaline)

1-(3,5-Dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline is a heterocyclic compound featuring a fused imidazo[4,5-b]quinoxaline core substituted with a 3,5-dimethoxyphenyl group at the 1-position and a furan-2-yl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of electron-donating methoxy groups and the furan heterocycle enhances its potential for further functionalization and applications in materials science or medicinal chemistry. Its rigid polycyclic framework may also contribute to binding affinity in biological systems, suggesting utility in the development of novel therapeutic agents. The compound is typically handled under controlled conditions due to its specialized reactivity.

1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo4,5-bquinoxaline structure

799795-30-5 structure

Product Name:1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo4,5-bquinoxaline

CAS No:799795-30-5

MF:C₂₁H₁₆N₄O₃

MW:372.376744270325

CID:5437352

Update Time:2025-06-08

1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-dimethoxyphenyl)-2-(furan-2-yl)imidazo[4,5-b]quinoxaline
- 1H-Imidazo[4,5-b]quinoxaline, 1-(3,5-dimethoxyphenyl)-2-(2-furanyl)-
- 1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo4,5-bquinoxaline
- Inchi： 1S/C21H16N4O3/c1-26-14-10-13(11-15(12-14)27-2)25-20(18-8-5-9-28-18)24-19-21(25)23-17-7-4-3-6-16(17)22-19/h3-12H,1-2H3
- InChI Key： ICZXPTMWDXFZAS-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2)N=C2N=C(C3=CC=CO3)N(C3=CC(OC)=CC(OC)=C3)C=12

1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo4,5-bquinoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3225-1181-2μmol	1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline	799795-30-5	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3225-1181-5μmol	1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline	799795-30-5	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3225-1181-10μmol	1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline	799795-30-5	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3225-1181-1mg	1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline	799795-30-5	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3225-1181-2mg	1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline	799795-30-5	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3225-1181-3mg	1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline	799795-30-5	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3225-1181-4mg	1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline	799795-30-5	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3225-1181-5mg	1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline	799795-30-5	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3225-1181-10mg	1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline	799795-30-5	90%+	10mg	$79.0	2023-04-27
A2B Chem LLC	BA63685-1mg	1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline	799795-30-5		1mg	$245.00	2024-04-19

1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo4,5-bquinoxaline Related Literature

1. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Additional information on 1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo4,5-bquinoxaline

Comprehensive Overview of 1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline (CAS No. 799795-30-5)

The compound 1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline (CAS No. 799795-30-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the imidazo[4,5-b]quinoxaline core and the 3,5-dimethoxyphenyl and furan-2-yl substituents, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, pharmacological agent, and organic semiconductor.

In recent years, the demand for heterocyclic compounds with multifunctional properties has surged, driven by advancements in drug discovery and optoelectronic materials. The imidazo[4,5-b]quinoxaline scaffold, in particular, is known for its electron-rich nature and planar geometry, which are critical for charge transport in organic electronics. This compound’s furan-2-yl moiety further enhances its π-conjugation, making it a subject of interest for OLEDs and solar cell applications.

From a medicinal chemistry perspective, 1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline has been explored for its potential biological activities. The 3,5-dimethoxyphenyl group is often associated with antioxidant and anti-inflammatory properties, while the furan ring is a common motif in bioactive molecules. Preliminary studies suggest that this compound may interact with enzyme targets involved in cell signaling pathways, though further research is needed to validate these findings.

The synthesis of CAS No. 799795-30-5 typically involves multistep organic reactions, including condensation and cyclization steps. Chemists often employ palladium-catalyzed cross-coupling or microwave-assisted synthesis to achieve high yields and purity. Given the complexity of its structure, analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterization.

In the context of sustainability and green chemistry, researchers are also investigating eco-friendly synthetic routes for imidazo[4,5-b]quinoxaline derivatives. Solvent-free reactions and catalytic methods are gaining traction, aligning with the global push for reduced environmental impact in chemical manufacturing. This compound’s potential biodegradability and low toxicity further enhance its appeal for industrial applications.

For those searching for CAS 799795-30-5 suppliers or 1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline price, it is important to note that this compound is primarily available through specialty chemical vendors and research laboratories. Due to its niche applications, bulk quantities may require custom synthesis. Additionally, patent literature and academic journals are valuable resources for understanding its structure-activity relationships and potential uses.

In summary, 1-(3,5-dimethoxyphenyl)-2-(furan-2-yl)-1H-imidazo[4,5-b]quinoxaline (CAS No. 799795-30-5) represents a fascinating intersection of chemistry, materials science, and pharmacology. Its versatile properties and synthetic adaptability position it as a compound of enduring interest for both academic research and industrial innovation. As the scientific community continues to explore its capabilities, this molecule is likely to play a pivotal role in emerging technologies and therapeutic developments.